N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-[(4-nitrophenyl)methoxy]benzamide
• InChI: InChI=1S/C20H14Cl2N2O4/c21-16-5-3-6-17(19(16)22)23-20(25)15-4-1-2-7-18(15)28-12-13-8-10-14(11-9-13)24(26)27/h1-11H,12H2,(H,23,25)
• InChI Key: OUGCNNPKNKCHQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C(=CC=C2)Cl)Cl)OCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H14Cl2N2O4
• Molecular Weight: 417.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide, also known as DPNB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. DPNB is a small molecule that has been synthesized using various methods and has shown promising results in various biological assays.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide is not fully understood, but it has been reported to act on various targets in the cell. N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has also been reported to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Additionally, N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide can inhibit the growth of cancer cells and induce apoptosis. N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has also been reported to have anti-inflammatory effects, reducing the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has been shown to have neuroprotective effects, protecting neurons from oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized and modified to improve its properties. N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has also been shown to have low toxicity, making it a safe candidate for in vitro and in vivo studies. However, N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has some limitations, including its poor solubility in water and its limited bioavailability. These limitations may affect its efficacy in vivo and may require the use of specialized delivery systems.

Future Directions

There are several future directions for research on N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. This could lead to the development of more potent and selective N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide derivatives. Additionally, further studies are needed to determine the efficacy of N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide in vivo and its potential as a therapeutic agent for various diseases. Finally, the development of specialized delivery systems could improve the bioavailability of N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide and enhance its therapeutic potential.

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has been shown to have potential as a therapeutic agent in various biological assays. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has also been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. Additionally, N-(2,3-dichlorophenyl)-2-[(4-nitrobenzyl)oxy]benzamide has been shown to have neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases.